Cas no 55974-33-9 (Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:?))

• Product Name: Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:?)
• CAS No: 55974-33-9
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• CID: 377663
• PubChem ID: 3017015
• Update Time: 2025-04-19

Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:?)
• 1-(o-chlorophenyl)piperazine hydrochloride
• Einecs 259-929-7
• AKOS005259283
• 1-4-(2-Chlorophenyl)piperazine monohydrochloride
• ortho-Chlorophenylpiperazine Hydrochloride (oCPP HCl)
• ortho-Chlorophenylpiperazine Hydrochloride; oCPP HCl
• 1-(o-Chlorophenyl)piperazine HCl
• EN300-20137
• F2190-0346
• Z104477032
• BCP04894
• 1(2-Chlorophenyl)piperazine hydrochloride
• W-106313
• 1-(2-Chlorophenyl)piperazine monohydrochloride
• SY020866
• 1-(2-chlorophenyl)piperazine;hydrochloride
• 1-(2-Chlorophenyl)-piperazine hydrochloride
• 1-(2-chlorophenyl)piperazine hydrochloride;1-(2-Chlorophenyl)-piperazine hydrochloride
• 1-(2-Chlorphenyl)piperazinhydrochlorid
• O10263
• EINECS 255-262-0
• 1-(2-Chlorophenyl)piperazine, HCl
• LF-0566
• 1-(o-Chlorophenyl)-piperazine hydrochloride hydrate
• NSC71660
• 2-chlorophenyl piperazine hydrochloride
• 1-(2-Chlorophenyl)piperazine--hydrogen chloride (1/1)
• AC-23378
• 55974-33-9
• FT-0605525
• 1-(2-Chlorophenyl)piperazine HCl
• NS00087603
• 1-(2-Chlorophenyl)piperazine hydrochloride
• Piperazine, 1-(2-chlorophenyl)-, monohydrochloride
• N-(2-Chlorophenyl)piperazine monohydrochloride
• ortho-Chlorophenylpiperazine Hydrochloride (oCPP HCl) 1.0 mg/ml in Methanol (as free base)
• MFCD00012761
• DTXSID30961498
• Piperazine, 1-(2-chlorophenyl)-, hydrochloride (1:1)
• 41202-32-8
• 1-(2-chloro-phenyl)piperazine hydrochloride
• 1-(2-chlorophenyl)piperazine, hydrochloride
• 1-(2-Chlorophenyl)piperazine monohydrochloride, 95%
• NS00088414
• NSC-71660
• TTN62J2MPD
• GUTWDZXWTKMXPI-UHFFFAOYSA-N
• SCHEMBL184663
• AM20060622
• A6838
• 1-(2-Chlorophenyl)piperazinium chloride

• Inchi： 1S/C10H13ClN2.ClH/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13;/h1-4,12H,5-8H2;1H
• InChI Key： GUTWDZXWTKMXPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCNCC1.Cl

Computed Properties

• Exact Mass: 232.05300
• Monoisotopic Mass: 232.053404
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Boiling Point: 317.4°Cat760mmHg
• Flash Point: 145.7°C
• PSA: 15.27000
• LogP: 2.94540